Cas no 2229199-89-5 (methyl2-(2,2,3,3-tetramethylcyclopropyl)ethylamine)

• Product Name: methyl2-(2,2,3,3-tetramethylcyclopropyl)ethylamine
• CAS No: 2229199-89-5
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6526911
• PubChem ID: 165714031
• Update Time: 2025-07-25

methyl2-(2,2,3,3-tetramethylcyclopropyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(2,2,3,3-tetramethylcyclopropyl)ethylamine
• methyl[2-(2,2,3,3-tetramethylcyclopropyl)ethyl]amine
• EN300-1806268
• 2229199-89-5

• Inchi： 1S/C10H21N/c1-9(2)8(6-7-11-5)10(9,3)4/h8,11H,6-7H2,1-5H3
• InChI Key： UAOXDRNEZWQTRY-UHFFFAOYSA-N
• SMILES： N(C)CCC1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on methyl2-(2,2,3,3-tetramethylcyclopropyl)ethylamine

Comprehensive Overview of Methyl 2-(2,2,3,3-Tetramethylcyclopropyl)ethylamine (CAS No. 2229199-89-5)

The compound methyl 2-(2,2,3,3-tetramethylcyclopropyl)ethylamine (CAS No. 2229199-89-5) is a specialized organic amine with a unique cyclopropyl backbone. Its structural complexity, featuring a tetramethylcyclopropyl group, makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both amine and cyclopropyl functionalities allows for versatile reactivity, enabling applications in drug discovery and fine chemical synthesis. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators.

In recent years, the demand for cyclopropyl-containing compounds has surged due to their metabolic stability and ability to mimic peptide bonds. This aligns with the growing focus on small-molecule therapeutics and fragment-based drug design, where methyl 2-(2,2,3,3-tetramethylcyclopropyl)ethylamine serves as a valuable scaffold. Its sterically hindered structure may contribute to enhanced selectivity in molecular interactions, a key consideration in targeted therapy development. The compound's lipophilicity, influenced by the tetramethyl groups, also makes it relevant for studies on blood-brain barrier penetration—a hot topic in neurology and oncology research.

From a synthetic chemistry perspective, the CAS No. 2229199-89-5 compound exemplifies the trend toward three-dimensional molecular architectures in medicinal chemistry. Its rigid cyclopropane ring contrasts with flat aromatic systems, addressing the industry's need for sp3-rich candidates to improve drug solubility and reduce toxicity. Analytical techniques like NMR and HPLC are critical for characterizing this amine, especially given the challenges in distinguishing diastereotopic methyl groups in the cyclopropane moiety. These aspects resonate with frequent search queries such as "cyclopropyl amines in drug discovery" and "steric effects on amine reactivity."

Environmental and regulatory considerations further elevate the importance of methyl 2-(2,2,3,3-tetramethylcyclopropyl)ethylamine. As sustainability becomes a priority, researchers investigate its biodegradation pathways and green synthesis methods. The compound's stability under physiological conditions—attributed to the tetramethylcyclopropyl shield—also prompts studies on its environmental persistence, aligning with searches for "eco-friendly amine derivatives." Moreover, its non-aromatic nature avoids the regulatory scrutiny associated with polycyclic compounds, making it attractive for industrial applications.

In material science, this amine's potential extends to polymer modification and surface functionalization. The bulky tetramethylcyclopropyl group could impart unique mechanical properties to polyamides or epoxy resins, addressing queries about "high-performance polymer additives." Recent patents highlight derivatives of CAS No. 2229199-89-5 as corrosion inhibitors or adhesion promoters, tapping into the energy sector's demand for advanced materials. Such interdisciplinary applications demonstrate how niche chemicals bridge gaps between pharmaceuticals and industrial chemistry.

Quality control of methyl 2-(2,2,3,3-tetramethylcyclopropyl)ethylamine requires rigorous analytical validation due to possible stereoisomers. Chromatographic methods must resolve traces of ring-opened byproducts, a common challenge with strained cyclopropane systems. This technical nuance connects with frequent searches on "HPLC method development for cyclic amines." Furthermore, the compound's storage stability—often questioned in online forums—depends on protection from light and moisture, given the sensitivity of its ethylamine linkage to oxidative degradation.

The commercial availability of CAS No. 2229199-89-5 remains limited, reflecting both its specialized use and synthetic complexity. Suppliers typically offer it under inert atmospheres, with certificates analyzing residual solvent levels—a critical parameter for pharmaceutical GMP compliance. This scarcity fuels academic interest in developing novel synthetic routes, particularly those employing catalytic cyclopropanation or enantioselective amination, topics dominating organic chemistry literature searches.

Looking ahead, methyl 2-(2,2,3,3-tetramethylcyclopropyl)ethylamine exemplifies the shift toward functionally dense intermediates in chemical manufacturing. Its adoption in high-throughput screening libraries underscores the pharmaceutical industry's preference for structurally diverse screening hits. As computational tools like AI-assisted molecular docking advance, the precise steric and electronic properties of this amine may unlock new applications in allosteric modulator design—answering growing searches about "next-generation drug scaffolds."